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Compound of Interest

Compound Name: Evobrutinib

Cat. No.: B607390

For researchers and scientists engaged in the development of novel therapeutics, ensuring
laboratory safety and proper chemical handling is paramount. This guide provides essential,
step-by-step procedures for the safe disposal of evobrutinib, an investigational Bruton's
tyrosine kinase (BTK) inhibitor. Adherence to these protocols is critical for protecting laboratory
personnel and the environment from potential hazards.

Evobrutinib Hazard Profile

Evobrutinib is classified with specific hazards that necessitate careful handling and disposal.
The following table summarizes the key hazard information identified in safety data sheets
(SDS).

Hazard Category GHS Classification Hazard Statement

H315: Causes skin irritation[1]

Skin Irritation Skin Irrit. 2
[2]
o ) H319: Causes serious eye
Eye Irritation Eye Irrit. 2A o
irritation[1][2]
) o H335: May cause respiratory
Respiratory Irritation STOT SE 3

irritation[1][2]

Experimental Protocol: Evobrutinib Waste Disposal
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This protocol outlines the systematic procedure for the collection, storage, and disposal of
evobrutinib waste in a laboratory setting.

1. Waste ldentification and Segregation:

« ldentify all materials contaminated with evobrutinib, including but not limited to:

[¢]

Unused or expired pure compound.

[e]

Contaminated personal protective equipment (PPE) such as gloves, lab coats, and safety
glasses.

[¢]

Contaminated labware (e.g., vials, pipette tips, weighing boats).

o

Spill cleanup materials.

o Segregate evobrutinib waste from general laboratory waste and other chemical waste
streams.

2. Waste Collection and Labeling:

o Use designated, leak-proof, and clearly labeled hazardous waste containers.

e The label should include:

o

The words "Hazardous Waste."

The name of the chemical: "Evobrutinib."”

o

[¢]

The specific hazard pictograms (e.g., exclamation mark for irritant).

The date the waste was first added to the container.

[¢]

o

The name and contact information of the generating laboratory.
3. Personal Protective Equipment (PPE):

o Always wear appropriate PPE when handling evobrutinib waste:
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o Chemical-resistant gloves (e.g., nitrile).
o Safety goggles or a face shield.

o Alab coat.

Wash hands thoroughly after handling the waste, even if gloves were worn.[1]
. Storage of Waste:
Store waste containers in a designated, secure area away from incompatible materials.
The storage area should be well-ventilated.
Keep the container tightly sealed when not in use.
. Disposal Procedure:
Evobrutinib waste should not be disposed of down the drain or in regular trash.
Engage a licensed hazardous material disposal company for the final disposal of the waste.

The recommended method of disposal is incineration in a facility equipped with an
afterburner and scrubber to ensure complete destruction of the compound and to prevent
environmental contamination.|[3]

Ensure compliance with all federal, state, and local regulations regarding hazardous waste
disposal.[3][4]

. Spill Management:
In the event of a spill, avoid breathing dust or vapors.[1]
Evacuate the immediate area if necessary.
Wear appropriate PPE, including respiratory protection if there is a risk of airborne dust.

Contain the spill using an appropriate absorbent material.
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o Carefully collect the spilled material and any contaminated absorbents into a labeled
hazardous waste container.

e Clean the spill area thoroughly.

Evobrutinib Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of evobrutinib waste.

Waste Generation Handling & Collection Storage & Disposal

Identify Evobrutinib Segregate from Wear Appropriate Collect in Labeled Store Securely in Arrange for Pickup by (TEEEr
Waste Other Waste PPE Hazardous Waste Container Designated Area Licensed Disposal Company

Click to download full resolution via product page

Caption: Workflow for the safe disposal of evobrutinib waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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